Cas no 1353980-02-5 ([3-(Toluene-4-sulfonyloxymethyl)-piperidin-1-yl]-acetic acid)

• Product Name: [3-(Toluene-4-sulfonyloxymethyl)-piperidin-1-yl]-acetic acid
• CAS No: 1353980-02-5
• MF: C₁₅H₂₁NO₅S
• MW: 327.395943403244
• CID: 2155750
• Update Time: 2023-08-05

[3-(Toluene-4-sulfonyloxymethyl)-piperidin-1-yl]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [3-(Toluene-4-sulfonyloxymethyl)-piperidin-1-yl]-acetic acid
• 2-(3-((Tosyloxy)methyl)piperidin-1-yl)acetic acid
• AM94369
• [3-(Toluene-4-sulfonyloxymethyl)piperidin-1-yl]acetic acid

• Inchi： 1S/C15H21NO5S/c1-12-4-6-14(7-5-12)22(19,20)21-11-13-3-2-8-16(9-13)10-15(17)18/h4-7,13H,2-3,8-11H2,1H3,(H,17,18)
• InChI Key： LACXHIHTBMVEHI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1CN(CC(=O)O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 465
• Topological Polar Surface Area: 92.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters